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Compound of Interest

Compound Name: Isouvaretin

Cat. No.: B1212272 Get Quote

Isouvaretin: An In-depth Technical Guide
Executive Summary
Isouvaretin, a chemical compound with the molecular formula C23H22O5, remains a molecule

of significant interest yet limited documented research. This guide synthesizes the currently

available public data on its chemical structure and predicted properties. At present, there is a

notable absence of comprehensive experimental data regarding its physicochemical properties,

spectroscopic characteristics, biological activities, and established experimental protocols. This

document serves to consolidate the known information and highlight the areas requiring further

investigation by the scientific community.

Chemical Structure and Identification
Isouvaretin is chemically identified as 1-[4,6-dihydroxy-3-[(2-hydroxyphenyl)methyl]-2-

methoxyphenyl]-3-phenylpropan-1-one. Its structure is characterized by a central

methoxyphenyl ring substituted with hydroxyl groups, a benzyl group, and a phenylpropan-1-

one chain.

Structural Identifiers
For precise identification and use in computational chemistry applications, the following

identifiers are available for Isouvaretin:
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Identifier Type Value

IUPAC Name
1-[4,6-dihydroxy-3-[(2-hydroxyphenyl)methyl]-2-

methoxyphenyl]-3-phenylpropan-1-one[1]

Molecular Formula C23H22O5[1]

SMILES
COC1=C(C(=CC(=C1C(=O)CCC2=CC=CC=C2)

O)O)CC3=CC=CC=C3O[1]

InChI

InChI=1S/C23H22O5/c1-28-23-17(13-16-9-5-6-

10-18(16)24)20(26)14-21(27)22(23)19(25)12-

11-15-7-3-2-4-8-15/h2-10,14,24,26-27H,11-

13H2,1H3[1]

Physicochemical Properties
Experimentally determined physicochemical data for Isouvaretin are not readily available in

the public domain. The following table summarizes predicted values that can serve as a

preliminary guide for researchers.

Property Predicted Value Source

Molecular Weight 378.4 g/mol PubChem

XLogP3 4.9 PubChem[1]

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 7 PubChem

Spectroscopic Data
A comprehensive experimental spectroscopic profile for Isouvaretin, including Nuclear

Magnetic Resonance (¹H-NMR, ¹³C-NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis)

spectroscopy, is not currently documented in publicly accessible literature. Mass spectrometry
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data, specifically predicted collision cross-section values, are available from computational

models.

Predicted Mass Spectrometry Data
Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 379.15401 190.2

[M+Na]⁺ 401.13595 196.5

[M-H]⁻ 377.13945 196.3

[M+NH₄]⁺ 396.18055 199.7

[M+K]⁺ 417.10989 191.3

[M+H-H₂O]⁺ 361.14399 181.0

[M+HCOO]⁻ 423.14493 208.2

[M+CH₃COO]⁻ 437.16058 214.4

Data sourced from PubChem

predictions.[1]

Biological Activity and Signaling Pathways
As of the date of this guide, there is no published research detailing the biological activities or

the mechanism of action of Isouvaretin. Consequently, no signaling pathways modulated by

this compound have been identified, and therefore, no pathway diagrams can be provided.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Isouvaretin are not available in the current body of scientific literature. The development and

publication of such methods are crucial for advancing the study of this compound.

Conclusion and Future Directions
Isouvaretin presents as a chemical entity with a defined structure but a significant lack of

characterization. The information available is currently limited to its structural identifiers and
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computationally predicted properties. There is a clear need for foundational research to

determine its physicochemical properties, acquire comprehensive spectroscopic data, and

investigate its potential biological activities. Such studies would be invaluable for the scientific

and drug development communities, potentially unlocking new therapeutic applications.

Researchers are encouraged to undertake the synthesis and experimental evaluation of

Isouvaretin to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1212272?utm_src=pdf-body
https://www.benchchem.com/product/b1212272?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/151670
https://www.benchchem.com/product/b1212272#isouvaretin-chemical-structure-and-properties
https://www.benchchem.com/product/b1212272#isouvaretin-chemical-structure-and-properties
https://www.benchchem.com/product/b1212272#isouvaretin-chemical-structure-and-properties
https://www.benchchem.com/product/b1212272#isouvaretin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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